N-cyclohexyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide

• IUPAC Name: N-cyclohexyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C16H21NO2/c1-11-9-13-10-12(7-8-15(13)19-11)16(18)17-14-5-3-2-4-6-14/h7-8,10-11,14H,2-6,9H2,1H3,(H,17,18)
• InChI Key: BIVVYSWSPTYIQU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(=O)NC3CCCCC3
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

N-cyclohexyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide is a useful research compound. Its molecular formula is C16H21NO2 and its molecular weight is 259.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.157228913 g/mol and the complexity rating of the compound is 325. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

Synthetic Pathways and Conformational Analysis

Research on compounds structurally related to N-cyclohexyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide often explores their synthesis and conformational properties. For instance, studies have detailed the synthesis of cyclohexanone derivatives demonstrating specific conformational characteristics due to their cyclohexanone skeleton, which adopts a distorted chair conformation. The positioning of substituent groups significantly influences the overall molecular conformation, which is pivotal for understanding the reactivity and interaction of these molecules (E. Buñuel et al., 1996).

Advancements in Synthesis Techniques

Synthetic methodologies for creating complex molecules incorporating the benzofuran moiety have evolved, including cyclocondensation reactions and novel syntheses involving enaminoketones and enaminones. These methods highlight the versatility and adaptability of synthetic approaches to access a wide range of derivatives for further study and application (M. Idrees et al., 2020).

Potential Biological Activity

Antimicrobial Properties

Compounds with structural similarities to this compound have been explored for their potential antimicrobial properties. Syntheses of novel derivatives incorporating the benzofuran and pyrazole moieties have shown significant in vitro antibacterial activity. These findings suggest the potential for developing new antimicrobial agents based on modifying the core structure of this compound (M. Idrees et al., 2020; M. Idrees et al., 2019).

Mechanism of Action

While the specific mechanism of action for “N-cyclohexyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide” is not available, benzofuran compounds in general have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. They are seen as potential natural drug lead compounds.